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Cat. No.: B178974 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. This guide provides a comprehensive comparison

of commercially available Europium standard reference materials (SRMs), detailing their

certified properties and the analytical methodologies employed in their certification. This

objective analysis, supported by experimental data and clear visualizations, aims to facilitate

the selection of the most appropriate standard for specific research applications.

Naturally occurring Europium is composed of two stable isotopes: ¹⁵¹Eu and ¹⁵³Eu, with ¹⁵³Eu

being the more abundant at approximately 52.2%[1]. While many applications require the

accurate quantification of total Europium concentration, specific studies, particularly in isotope

geochemistry and tracer experiments, necessitate a precise understanding of the isotopic

composition. This guide addresses both aspects by providing a comparative overview of

available elemental and isotopic reference materials.

Comparison of Europium Elemental Standard
Reference Materials
A variety of solution-based certified reference materials (CRMs) are available for the calibration

and validation of analytical instruments for total Europium determination. These standards are

typically certified for their elemental concentration and are traceable to primary standards from

National Metrology Institutes (NMIs) like the National Institute of Standards and Technology

(NIST).
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Producer
Product
Code

Certified
Concentrati
on (µg/mL)

Uncertainty
(µg/mL)

Matrix Traceability

Thermo

Fisher

Scientific

35761 9990 ± 46 5% HNO₃
NIST SRM

3117a[2]

Agilent

Technologies
5190-8239 1003 ± 3 5% HNO₃ NIST

VHG (LGC

Standards)

VHG-PEUN-

100
1002 ± 3 5% HNO₃

NIST SRM

3117a

Europium-153 Isotopic Abundance
While commercially available Europium standards are certified for their total elemental

concentration, there is a notable absence of readily available CRMs certified for their ¹⁵³Eu/

¹⁵¹Eu isotopic ratio. For applications requiring isotopic analysis, researchers typically rely on the

well-established natural isotopic abundances. According to the National Institute of Standards

and Technology (NIST), the natural isotopic composition of Europium is:

Isotope Natural Abundance (%)

¹⁵¹Eu 47.8

¹⁵³Eu 52.2[1]

The lack of a commercially available, certified isotopic standard for Europium means that for

high-precision isotope ratio studies, laboratories must rely on in-house standards or reference

materials characterized for their isotopic composition, such as the long-term analysis of NIST

SRM 3117a by some research groups[3].

Experimental Protocols for Certification
The certification of Europium standard reference materials involves rigorous analytical

procedures to ensure accuracy and traceability. The primary techniques employed for

determining the total elemental concentration are Inductively Coupled Plasma - Optical
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Emission Spectrometry (ICP-OES) and Inductively Coupled Plasma - Mass Spectrometry (ICP-

MS).

Inductively Coupled Plasma - Optical Emission
Spectrometry (ICP-OES)
ICP-OES is a widely used technique for the determination of elemental concentrations in

aqueous solutions.

Methodology:

Sample Preparation: The Europium standard is appropriately diluted with the same matrix

(e.g., 5% nitric acid) to fall within the linear dynamic range of the instrument.

Instrument Calibration: The ICP-OES instrument is calibrated using a series of

gravimetrically prepared standards of known Europium concentrations, traceable to a

primary reference material (e.g., NIST SRM 3117a)[2].

Analysis: The diluted sample is introduced into the plasma, which excites the Europium

atoms. The excited atoms emit light at characteristic wavelengths.

Quantification: The intensity of the emitted light is measured by a detector and is directly

proportional to the concentration of Europium in the sample. The concentration is calculated

based on the calibration curve.

Uncertainty Evaluation: The overall uncertainty of the certified value is determined by

considering all potential sources of error, including the purity of the starting material,

gravimetric and volumetric preparations, and the instrumental measurement uncertainty.

Inductively Coupled Plasma - Mass Spectrometry (ICP-
MS)
ICP-MS is another powerful technique for elemental analysis, offering very low detection limits.

Methodology:
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Sample Preparation: Similar to ICP-OES, the Europium standard is diluted to an appropriate

concentration.

Instrument Calibration: The ICP-MS is calibrated with a set of traceable standards.

Analysis: The sample is nebulized and introduced into the argon plasma, where it is ionized.

The resulting ions are then passed through a mass spectrometer.

Quantification: The mass spectrometer separates the ions based on their mass-to-charge

ratio. The detector counts the number of ions for the specific isotopes of Europium, which is

proportional to the concentration.

Uncertainty Assessment: A comprehensive uncertainty budget is established, accounting for

all contributing factors.

Visualizing the Certification Workflow and Standard
Selection
To better understand the processes involved in the certification of these standards and to aid in

their selection, the following diagrams are provided.
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Material Preparation

Analytical Certification

Certification & Documentation

High-Purity Eu₂O₃ Dissolution in High-Purity HNO₃ Gravimetric Dilution with DI Water Instrument Calibration (Traceable to NIST SRM)

ICP-OES Analysis

ICP-MS Analysis (Verification)

Data Analysis & Uncertainty Budget Issuance of Certificate of Analysis

Start: Select a Europium Standard

Is the primary application quantitative analysis of total Europium concentration?

Select a Certified Elemental Standard (e.g., from Thermo, Agilent, LGC)

Yes Does the application require precise knowledge of the ¹⁵³Eu/¹⁵¹Eu ratio?

No

End

No

Utilize accepted natural abundance values for ¹⁵³Eu (approx. 52.2%). Acknowledge the absence of a commercially certified isotopic standard

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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